Cas no 199664-70-5 (5-(2-Fluorophenyl)-5-oxovaleric Acid)

• Product Name: 5-(2-Fluorophenyl)-5-oxovaleric Acid
• CAS No: 199664-70-5
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• MDL: MFCD01320116
• CID: 869475
• PubChem ID: 24726957
• Update Time: 2025-04-19

5-(2-Fluorophenyl)-5-oxovaleric Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-5-oxopentanoic acid
• 5-(2-Fluorophenyl)-5-oxovaleric acid
• 5-(2-Fluoro-phenyl)-5-oxo-pentanoic acid
• CS-0360551
• SB35142
• DA-38780
• NMH3ZAU5KL
• 5-(2-fluorophenyl)-5-oxopentanoicacid
• AKOS016022407
• Benzenepentanoic acid, 2-fluoro-delta-oxo-
• AC-33601
• D82923
• BS-16378
• MFCD01320116
• DTXSID70645341
• SCHEMBL6383722
• C11H11FO3
• 5-(2-Fluorophenyl)-5-oxo-pentanoic acid
• 199664-70-5
• 2-Fluoro-delta-oxobenzenepentanoic acid
• 5-(2-Fluorophenyl)-5-oxovaleric Acid

• MDL： MFCD01320116
• Inchi： 1S/C11H11FO3/c12-9-5-2-1-4-8(9)10(13)6-3-7-11(14)15/h1-2,4-5H,3,6-7H2,(H,14,15)
• InChI Key： JLWPLUVEHPUZJI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 210.06900
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.241
• Melting Point: 69-72°C
• Boiling Point: 381.7°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.523
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 54.37000
• LogP: 2.26330
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2-Fluorophenyl)-5-oxovaleric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones